Cas no 1449117-77-4 (tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
• CAS No: 1449117-77-4
• MF: C₁₄H₂₀BrF₂N₃O₂
• MW: 380.228309631348
• CID: 2092598
• PubChem ID: 75464912
• Update Time: 2025-10-28

tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
• TERT-BUTYL 4-[4-BROMO-5-(DIFLUOROMETHYL)PYRAZOL-1-YL]PIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 4-[4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl]-, 1,1-dimethylethyl ester
• CS2808
• tert-butyl4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate
• AKOS024463052
• 1449117-77-4

• MDL： MFCD23704682
• Inchi： 1S/C14H20BrF2N3O2/c1-14(2,3)22-13(21)19-6-4-9(5-7-19)20-11(12(16)17)10(15)8-18-20/h8-9,12H,4-7H2,1-3H3
• InChI Key： IAXIOAZCBLVRHI-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C(F)F)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 379.07070Da
• Monoisotopic Mass: 379.07070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 437.6±45.0 °C at 760 mmHg
• Flash Point: 218.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate (CAS No. 1449117-77-4)

Tert-Butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1449117-77-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound incorporates several key functional groups, including a piperidine ring, a pyrazole moiety, and halogenated substituents, which contribute to its distinct chemical properties and biological interactions.

The piperidine core is a well-established pharmacophore in drug design, known for its ability to enhance solubility and metabolic stability while interacting favorably with biological targets. In this compound, the piperidine ring is linked to a 4-bromo-5-(difluoromethyl)-1H-pyrazole substituent, which introduces additional layers of complexity and reactivity. The presence of bromine and difluoromethyl groups in the pyrazole moiety not only influences the electronic properties of the molecule but also enhances its binding affinity to various biological receptors. This combination of structural elements makes Tert-butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate a versatile scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, pyrazole derivatives have emerged as particularly valuable due to their broad spectrum of biological activities. The pyrazole ring in this compound serves as a key pharmacophoric element, contributing to its interaction with enzymes and receptors involved in various disease pathways. Studies have demonstrated that pyrazole-based compounds can modulate inflammatory responses, oxidative stress, and signal transduction pathways, making them attractive candidates for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

The bromo substituent in the pyrazole moiety further enhances the potential of this compound as a drug candidate. Brominated aromatic compounds are known for their enhanced binding affinity and metabolic stability, which are critical factors in drug design. The presence of bromine also allows for further chemical modifications, enabling researchers to fine-tune the properties of the molecule for specific therapeutic applications. Additionally, the difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic distribution across the molecule and improve its interactions with biological targets.

The carboxylate functionality at the piperidine ring provides an acidic proton that can be exploited for pharmacological manipulation. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Furthermore, the tert-butyl ester group at the carboxyl position contributes to metabolic stability while allowing for facile derivatization into other functional groups if needed.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) as a strategy for treating complex diseases. The unique structural features of Tert-butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate make it a promising candidate for this approach. The compound's ability to disrupt PPIs could lead to novel therapeutic interventions against diseases such as cancer and inflammation-related disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain PPIs, suggesting their potential as lead compounds for further development.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. The structural motifs present in Tert-butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate are well-suited for interacting with kinase active sites. By targeting specific kinases, this compound could modulate signaling pathways involved in cell proliferation, survival, and differentiation, offering potential therapeutic benefits.

The synthesis of Tert-butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key synthetic steps include nucleophilic substitution reactions to introduce the bromo-substituted pyrazole moiety onto the piperidine ring, followed by esterification to incorporate the carboxylate group. These synthetic strategies leverage established methodologies in organic chemistry while demonstrating the adaptability of the scaffold for further modifications.

The chemical properties of this compound also make it suitable for formulation into various pharmaceutical dosage forms. Its solubility profile can be modulated through structural modifications or by using appropriate solubilizing agents, ensuring effective delivery to biological targets. Additionally, its stability under different storage conditions makes it a practical candidate for further development into commercial drugs.

As research continues to uncover new therapeutic applications for heterocyclic compounds like Tert-butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, it is expected that new derivatives will be developed with enhanced efficacy and selectivity. Advances in computational chemistry and high-throughput screening technologies will accelerate the discovery process by allowing researchers to rapidly evaluate large libraries of related compounds.

In conclusion,Tert-butyl 4-(4-bromo-5-(difluoromethyl)-1H-pyrazol-1-y)piperidine -carbox ylate (CAS No .1449117 -77 -4) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , combined with its promising biological activities , make it a valuable scaffold for developing novel therapeutic agents . As research progresses , this compound is likely to play an important role in addressing unmet medical needs across multiple disease areas . p >